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Compound of Interest

(S)-4-(3-Chloropropyl)-3-
Compound Name:

methylmorpholine
CAS No.: 1049809-90-6
Cat. No.: B1507016

Get Quote

\ J

An In-Depth Technical Guide to 4-(3-Chloropropyl)morpholine and its Derivatives for Drug
Development Professionals

A Note on Stereochemistry and Substitution: This guide centers on the well-documented
chemical intermediate, 4-(3-Chloropropyl)morpholine. The specific query for (S)-4-(3-
Chloropropyl)-3-methylmorpholine refers to a chiral derivative that is not widely cataloged in
public chemical databases. To provide a comprehensive and technically grounded resource,
this document will focus on the parent compound while addressing the calculated properties of
the specified derivative.

Core Topic: Molecular Weight Determination

A molecule's molecular weight is a foundational property, critical for stoichiometric calculations
in synthesis, quantitative analysis, and formulation development.

o For the user-specified compound, (S)-4-(3-Chloropropyl)-3-methylmorpholine
(CsH16CINO):
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o

Carbon (C): 8 *12.011 u = 96.088 u

o

Hydrogen (H): 16 * 1.008 u = 16.128 u

[¢]

Chlorine (Cl): 1 * 35.453 u = 35.453 u

[e]

Nitrogen (N): 1 * 14.007 u = 14.007 u

o

Oxygen (O): 1 * 16.000 u = 16.000 u

o

Calculated Molecular Weight: 177.67 g/mol

» For the well-documented parent compound, 4-(3-Chloropropyl)morpholine (C7H14CINO):

o The molecular weight is consistently reported as 163.65 g/mol [1][2][3][4] or approximately
163.64 g/mol [5]. This value is derived from its chemical formula and is a key identifier in
analytical procedures like mass spectrometry[6].

Part 1: Physicochemical Properties and Molecular
Structure

Understanding the physical and chemical properties of a synthetic intermediate is paramount
for its effective use in process chemistry and scale-up operations. 4-(3-
Chloropropyl)morpholine is a versatile building block, and its characteristics dictate its handling,
reactivity, and application.

Molecular Structure Visualization

The structural difference between the specified chiral compound and the widely available
parent compound is the presence of a methyl group at the 3-position of the morpholine ring,
creating a stereocenter.
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Caption: 2D structures of the user-specified and parent compounds.
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Key Physicochemical Data

The properties of 4-(3-Chloropropyl)morpholine are well-defined, ensuring its reliable
performance in synthetic applications.

Property Value Source(s)

Molecular Weight 163.65 g/mol [1112]131[4]

Molecular Formula C7H14CINO [11[2]1[5]

CAS Number 7357-67-7 [L1[2113]1[5]
Colorless to light yellow clear

Appearance o (1103171
liquid

Density ~1.08 g/mL at 20-25 °C [11[3]

. 227.1 °C (at 760 mmHg) / 115
Boiling Point [31[7]
°C (at 25 mmHg)

Flash Point ~91 °C [3]

Purity Typically 298.0% (by GC) [31[7]

N-(3-Chloropropyl)morpholine,
Synonyms : : [11[2](3]1[5]
3-Morpholinopropyl chloride

Part 2: Synthesis and Mechanistic Insights

The synthesis of 4-(3-Chloropropyl)morpholine is a classic example of nucleophilic substitution,
a fundamental reaction in organic chemistry. The causality behind the standard protocol is the
high nucleophilicity of the secondary amine in the morpholine ring, which readily attacks an
electrophilic carbon atom.

General Synthetic Pathway

The most common and industrially viable synthesis involves the reaction of morpholine with a
bifunctional propyl halide, such as 1-bromo-3-chloropropane.
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e Mechanism Rationale: Morpholine acts as the nucleophile. The nitrogen's lone pair of
electrons attacks one of the electrophilic carbons of the propyl halide. 1-bromo-3-
chloropropane is an ideal reagent because the carbon-bromine bond is more labile (weaker
and more polarizable) than the carbon-chlorine bond, making the bromine a better leaving
group. This allows for selective substitution at the bromine-bearing carbon, leaving the chloro
group intact for subsequent reactions.

y

Reactants: Aqueous Workup: Purification:
Morpholine Nucleophilic Substitution 1. Cool to RT 1. Dry organic layer (e.g., Na2SOa) Final Product:
1-Bromo-3-chloropropane (Reflux, 2-18 hours) 2. Filter solids 2. Concentrate (Rotovap) 4-(3-Chloropropyl)morpholine
Toluene (Solvent) 3. Wash with DI Water 3. Vacuum Distillation

Click to download full resolution via product page

Caption: Standard workflow for the synthesis of 4-(3-chloropropyl)morpholine.

Self-Validating Experimental Protocol

This protocol is designed to be self-validating through in-process checks and final product
characterization.

» Reaction Setup: To a solution of 1-bromo-3-chloropropane (1.0 eq) in a suitable solvent like
toluene, slowly add morpholine (2.0 eq) at ambient temperature[4][6]. The use of excess
morpholine serves both as a reactant and as a base to neutralize the HBr byproduct, driving
the reaction to completion.

o Reaction Execution: The mixture is heated to reflux and stirred for 2-18 hours[2][4][6]. The
progress can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography
(GC) to ensure the consumption of the limiting reagent (1-bromo-3-chloropropane).

o Workup and Isolation: After cooling to room temperature, the precipitated morpholine
hydrobromide salt is removed by filtration[4][6]. The filtrate is washed with deionized water to
remove any remaining salts and excess morpholine[4][6]. The organic layer is then dried
over an anhydrous salt (e.g., sodium sulfate).

 Purification: The solvent is removed under reduced pressure. The resulting crude oil is
purified by vacuum distillation to yield 4-(3-Chloropropyl)morpholine as a clear liquid[2][4][6].
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e Characterization and Quality Control: The final product's identity and purity are confirmed.
o Purity: GC analysis should indicate a purity of >98%]3].

o lIdentity: *H NMR and Mass Spectrometry should confirm the expected structure. Mass
spectrometry should show a molecular ion peak (M+H)* at m/z 164[6].

Part 3: Applications in Drug Discovery and
Development

The morpholine moiety is considered a "privileged structure” in medicinal chemistry. Its
inclusion in a drug candidate can confer advantageous properties such as improved aqueous
solubility, metabolic stability, and a favorable pharmacokinetic profile[8]. 4-(3-
Chloropropyl)morpholine leverages this by providing a reactive handle (the chloropropyl group)
to introduce the morpholine scaffold into larger molecules.

Key Intermediate in Gefitinib Synthesis

The primary and most cited application of 4-(3-Chloropropyl)morpholine is as a crucial
intermediate in the manufacture of Gefitinib[7]. Gefitinib is a tyrosine kinase inhibitor used in
the treatment of non-small cell lung cancer[7]. The chloropropyl group allows for the alkylation
of a precursor molecule, thereby incorporating the morpholine ring, which is essential for the
drug's activity and pharmacokinetic properties[7].

Versatile Building Block

Beyond Gefitinib, 4-(3-Chloropropyl)morpholine's dual functionality (a nucleophilic tertiary
amine and an electrophilic alkyl chloride) makes it a valuable building block for a wide range of
compounds|[1].

e Pharmaceuticals: It serves as a precursor for drugs targeting neurological disorders and
other conditions[9]. The morpholine scaffold is found in drugs with anticancer, anti-
inflammatory, antidiabetic, and antimicrobial properties[10].

o Agrochemicals: It is used in the synthesis of novel pesticides and herbicides[1][9].
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o Material Science: The compound is used to create specialty polymers, surfactants, and
corrosion inhibitors[1][9].

The morpholine ring is known to interact with biological targets, often forming hydrogen bonds
through its oxygen atom, which can be critical for binding affinity and selectivity[11].

Part 4: Safety, Handling, and Storage

Scientific integrity demands a thorough understanding of a compound's hazards to ensure safe
handling.

Hazard Identification

According to GHS classifications, 4-(3-Chloropropyl)morpholine is associated with several
hazards:

Harmful if swallowed[5].

Causes skin irritation and potentially serious eye damage[5].

Suspected of causing genetic defects[5].

May cause damage to organs through prolonged or repeated exposure[5].

Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab
coat, is mandatory when handling this substance.

Storage and Stability

To maintain its purity and stability, the compound should be stored under specific conditions:
o Temperature: Refrigerated (0-10 °C)[3].

o Atmosphere: Store under an inert gas (e.g., nitrogen or argon) as it can be sensitive to air
and heat[3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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